Cas no 378764-49-9 (1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid)

• Product Name: 1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid
• CAS No: 378764-49-9
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• MDL: MFCD02630562
• CID: 3089178
• PubChem ID: 2772579
• Update Time: 2025-09-26

1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid
• SMR000298685
• AQ-086/43383903
• 1-propan-2-ylbenzimidazole-2-sulfonic acid
• EN300-236295
• MLS000689965
• F1033-0016
• ALBB-017615
• MFCD02630562
• AKOS000275329
• AR-422/10481024
• Q27464778
• QQQ
• 1-isopropyl-1H-benzo[d]imidazole-2-sulfonic acid
• HMS2638G15
• LS-05786
• 378764-49-9
• STK364414
• 1-(propan-2-yl)-1H-benzimidazole-2-sulfonic acid
• H32301
• 1-isopropyl-1H-benzimidazole-2-sulfonic acid
• HMS3361G18
• CHEMBL1235574
• 1-(1-Methylethyl)-1h-Benzimidazole-2-Sulfonic Acid
• 1H-benzimidazole-2-sulfonic acid, 1-(1-methylethyl)-
• 1-isopropyl-1H-benzo[d]imidazole-2-sulfonicacid

• MDL： MFCD02630562
• Inchi： 1S/C10H12N2O3S/c1-7(2)12-9-6-4-3-5-8(9)11-10(12)16(13,14)15/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： ZSZNPVDVEUJQJS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 240.05686342Da
• Monoisotopic Mass: 240.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles